((Difluoroiodomethyl)sulfonyl)benzene

• IUPAC Name: [difluoro(iodo)methyl]sulfonylbenzene
• InChI: InChI=1S/C7H5F2IO2S/c8-7(9,10)13(11,12)6-4-2-1-3-5-6/h1-5H
• InChI Key: LIPDDCLPIKKOTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(F)(F)I
• Molecular Formula: C7H5F2IO2S
• DSSTOX Substance ID: DTXSID30478834
• Molecular Weight: 318.08 g/mol
• CAS RN: 802919-90-0

Description

((Difluoroiodomethyl)sulfonyl)benzene, also known as DFSB, is an organosulfur compound that has a wide range of applications in the field of organic synthesis and scientific research. It is a useful reagent for the synthesis of various compounds, including pharmaceuticals, polymers, and agrochemicals. DFSB has a unique structure, with two fluorine atoms and an iodomethyl group attached to a benzene ring. This structure gives it a range of unique properties, including a high reactivity, a low boiling point, and an excellent solubility in a variety of solvents.

Scientific Research Applications

• Ionic Liquid Applications : Research has shown that certain ionic liquids, such as 1-ethyl-3-methylimidazoliumbis{(trifluoromethyl) sulfonyl}amide, can effectively separate aromatic hydrocarbons like benzene from alkanes. This suggests potential applications in processes like liquid extraction for removing aromatic compounds from alkane mixtures (Arce, Earle, Rodríguez, & Seddon, 2007).

• Chemical Synthesis : A palladium-catalyzed sulfonylation of 2-aryloxypyridines has been developed, which includes the direct sulfonylation on the ortho-position of the benzene ring. This process is effective for both electron-rich and electron-deficient substrates, leading to the synthesis of ortho-sulfonylated phenols (Xu, Liu, Li, & Sun, 2015).

• Sulfonylation Reactions : Sulfonylation reactions of benzene and its derivatives have been carried out under solvent-free conditions using microwave irradiation. This research highlights the efficiency of microwave irradiation in enhancing the reactivity of various sulfonylating agents (Marquié, Laporterie, Dubac, Roques, & Desmurs, 2001).

• Sulfonyl Fluoride Synthesis : The synthesis of sulfonyl fluorides, which are valuable in various applications including click chemistry, can be achieved through an electrochemical approach. This method uses thiols or disulfides with KF as a fluoride source, providing a mild and environmentally friendly process (Laudadio, Bartolomeu, Verwijlen, Cao, de Oliveira, & Noël, 2019).

• Molecular Dynamics Studies : Molecular dynamics simulations and spectroscopic measurements have been used to study the local structure and intermolecular dynamics of mixtures involving benzene and certain ionic liquids. These studies provide insights into the behavior of these mixtures at a molecular level, which can have implications in various chemical processes (Lynden-Bell, Xue, Tamas, & Quitevis, 2014).

• Polymer Chemistry : Research on poly(arylene ether)s carrying pendent functional groups has been conducted. The synthesis of these polymers involved a nucleophilic aromatic substitution reaction and subsequent cross-coupling reactions, showcasing potential applications in material science (Tatli, Selhorst, & Fossum, 2013).

• Metal-Organic Framework Catalysis : A robust metal-organic framework has been shown to catalyze the three-component coupling of sulfonyl azides, alkynes, and amines. This demonstrates the utility of metal-organic frameworks in facilitating complex chemical reactions (Yang, Cui, Zhang, Zhang, & Su, 2013).

Safety and Hazards

“((Difluoroiodomethyl)sulfonyl)benzene” may cause respiratory irritation, skin irritation, and serious eye irritation. Precautionary measures include using it only outdoors or in a well-ventilated area and avoiding breathing dust/fumes.